AbstractNAD+-dependent formate dehydrogenase (FDH, EC 1.2.1.2) from methylotrophic bacterium Pseudomonas sp.101 (PseFDH) has one of the highest thermal stability among all known enzymes of this group. The introduction of a number of amino acid substitutions into PseFDH made it possible to obtain a multipoint mutant PseFDH SM4S enzyme with even higher temperature and chemical stability. Previously, we showed that the introduction of additional single point replacements S131A, or S160A, or E170D into PseFDH SM4S led to further stabilization of the enzyme. In this work, based on the PseFDH SM4S S131A mutant, new mutant FDHs obtained, in which, compared to PseFDH SM4S, we added double S131A/E170D (M2), triple S131A/S160A/E170D (M3) and quadruple S131A/S160A/E170D/S145A (PseFDH SM4A M3) amino acids replacements. The new PseFDH mutants were overexpressed in E. coli cells, purified and characterized. The S131A/E170D and S131A/S160A/E170D changes provided further improving thermal stability. The introduction of the S145A substitution into PseFDH SM4A M3 leads to a significant decrease in \(K_{{\text{M}}}^{{{\text{NA}}{{{\text{D}}}^{ + }}}}\) and \(K_{{\text{M}}}^{{{\text{HCO}}{{{\text{O}}}^{ - }}}}\) while maintaining the catalytic constant at the same level. This mutant form can be successfully used in NADH regeneration systems, as well as for the detection of NAD+ and formate in biological systems.

AbstractFour amino phases representing 3-aminopropyl silica gel batches with different numbers of grafted functional groups are compared. To evaluate the chromatographic properties of the adsorbents, the Tanaka test for hydrophilic stationary phases is used and the retention of polar substances of various classes in the HILIC (hydrophilic) mode is studied. It is shown that even small changes in the nitrogen content between different batches of 3-aminopropyl silica gel have a significant effect on the retention of polar analytes. The hydrophilicity of a substrate is shown to have the greatest effect on its chromatographic behavior, and its evaluation using the Tanaka test is the basis for selecting a batch to separate specific classes of polar substances or for further modification to obtain new phases.

AbstractThe acid–base properties of 1,2,3-benzotriazole (Bta) at 25°C and I = 0.1 mol/L KCl are studied in an aqueous solution by the pH-metric method. It is found that in the strongly acidic region of the solution, one of the two nitrogen atoms of the pyridine type of the Bta triazole rings undergoes protonation, and at high pH values, hydrogen abstraction occurs from the NH fragment of the molecule. The obtained values of the protonization constants of 1,2,3-benzotriazole log K1 and log K2 are 8.27 and 0.65, respectively. Using the potential of a silver electrode, the equilibria of silver(I) complex formation with 1,2,3-benzotriazole are studied. The data obtained indicate that Ag+ replaces the hydrogen ions of the ligand molecule and forms AgBta and \({\text{AgBta}}_{2}^{ - }\) complexes with the stability constants log β1 = 8.50 (AgBta) and log β2 = 12.65 (\({\text{AgBta}}_{2}^{ - }\)).

AbstractSolubility profile of ketoconazole in the aqueous binary mixtures of ethylene glycol is measured by a shake-flask method at 293.2–313.2 K and mathematically represented by some cosolvency models (e.g. van’t Hoff, the λh equation, the Yalkowsky, the Jouyban–Acree, and the Jouyban–Acree–van’t Hoff models) and the models’ performances are illustrated by mean relative deviations. The density values of ketoconazole saturated solutions are also determined and represented by Jouyban–Acree model.

AbstractThe influence of the concentration of zinc introduced into HZSM-5 on its acidic and catalytic properties in the conversion of ethanol into high-octane components of motor fuels in the temperature range of 350 to 450°C is studied. Based on the IR spectroscopy data, it is shown that an increase in the zinc content in the zeolite from 1.0 to 3.0 wt % leads to a redistribution of the acid sites, i.e., to a decrease in the concentration of strong Brønsted acid sites (B) and an increase in the concentration of medium strength Lewis ones (L) (a decrease in the B/L ratio from 3.53 to 0.44). All this has a decisive influence on the isomerizing and aromatizing selectivity of the catalyst. The maximum selectivity for isoparaffins (43.9%) has been achieved on the zeolite containing 2.0 wt % of zinc and a B/L ratio of 0.66. The catalyst obtained at 300–350°C corresponds to the Euro-5 standard in terms of the content of benzene (<1.0 wt %), aromatic (<30.0 wt %), and olefinic (<2.0 wt %) compounds.

AbstractThe structural geometries of small copper clusters (Cu2, Cu3, Cu13) and their complexes with cholesterol (Ch) and thiocholesterol (TCh) ligands are studied by the density functional theory (DFT)/B3LYP5 method. The trends in the geometric structure and interaction energy in the copper cluster–cholesterol ligand systems depending on the size of the metal cluster are accessed. A significant difference in the structures of copper complexes from the complexes of cholesterol ligands with silver clusters is found. In the Ch–Cu13 complex, the icosahedral fragment is significantly stretched along one of the axes n = 3. The biligand complex with the icosahedral copper cluster (TCh)2Cu13 is the most stable complex.

AbstractNew complexes of Cu(II), Ni(II), Co(II) and Ag(I) with 1,4-bis(3-phenyl triazenyl) benzene are obtained. Using the methods of IR, EPR, electron spectroscopy, and chemical and thermogravimetric analyses, the composition and structure of the obtained complexes are studied. Based on IR, EPR, electron spectroscopy, and chemical and thermogravimetric analyses, a square-pyramidal structure of the complexes is proposed. The unusual behavior of the temperature dependence of the electrical resistance of the silver complex is detected, namely, the presence of a maximum on the temperature dependence of the resistivity in the range of ~240 to 300 K.

AbstractIn this paper, we describe the synthesis of cationic amphiphiles based on aliphatic and aromatic amino acids and diethanolamine derivatives. The calculation of the hydrophilic-lipophilic balance for a number of structures makes it possible to identify the structures with potential antimicrobial activity against gram-positive and gram-negative bacterial strains. The schemes for the synthesis of mono/bivalent cationic lipoamino acids and lipopeptides are developed. Two series of amphiphiles are obtained in preparative quantities for subsequent microbiological studies and determining the minimum inhibitory concentration.

AbstractThis paper estimates uncertainty budgets in determining the content of impurities of 15 elements (P, Mn, Fe, Cu, Zn, As, Se, Ag, Cd, Sn, Sb, Te, Tl, Pb, Bi) in nickel samples by inductively coupled plasma mass spectrometry (ICP-MS) and high-resolution glow discharge mass spectrometry (GDMS). It is validated by analyzing a certified standard nickel sample (assessed using Student’s simple t test). The main sources of uncertainty in the results of analysis by two methods, including sample preparation and calibration graph, are presented. The total and expanded uncertainties for the two methods are compared. A nickel alloy of the ZhS6U type is analyzed by the ICP-MS and GDMS methods of industrial melting of and the results are compared with a modified Student’s test.

AbstractThe dynamics of sedimentation of whole blood cells and erythrocyte mass during sequential dilution with dextran solutions in vitro has been studied. Nonmonotonic changes in the optical density of the border between erythrocytes deposited both in their own plasma and in model systems were revealed. Fluctuations in the average and instantaneous rates of the process recorded at the boundary of cell subsidence confirm the nonlinear and cooperative nature of erythrocyte sedimentation, which is associated with the formation and separation of phases between cellular, liquid and gaseous components of blood. The structural reorganization of this dynamic system can be modulated in various ways, for example, by adding dextran solutions used in clinical practice in the case of blood loss, for detoxification, treatment and prevention of thrombophlebitis and shock conditions. It has been shown that the macro- and microkinetics of the erythrocyte sedimentation process depends both on the degree of dilution of blood (or model systems) by dextrans and on their molecular weight. The results obtained are consistent with the phase hypothesis of the settling of blood cells as a biocolloid, and can also be used in clinical hemotransfusiology to select an individual dosage of infusion solutions.